3-Benzyl-1,3-benzoxazol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Benzyl-1,3-benzoxazol-2-one is a type of benzoxazole, which is a resourceful and important member of the heteroarenes . Benzoxazoles are bicyclic planar molecules and are extensively used as starting materials for different mechanistic approaches in drug discovery .
Synthesis Analysis
Benzoxazole derivatives can be synthesized using 2-aminophenol with various compounds such as aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts . For instance, Wu et al. demonstrated an FeCl3-catalyzed aerobic oxidation reaction for the synthesis of 1-benzoxazolyl-o-carboranes from 2-aminophenol and 1-formyl-o-carborane .Molecular Structure Analysis
The molecule has a nitrogen atom between 1,3-benzoxazol-2-yl and 5-chloro-1,3-benzoxazol-2-yl groups . For compound 1 there are twelve possible conformers and tautomers .Chemical Reactions Analysis
Benzoxazole synthesis using 2-aminophenol with different aldehydes under various circumstances and with catalysts like nanocatalysts, metal catalysts, ionic liquid catalysts, and a few other catalysts are demonstrated .Scientific Research Applications
Phase-Transfer-Catalysed Asymmetric Synthesis
Benzoxazin-3-ones, including structures similar to "3-Benzyl-1,3-benzoxazol-2-one," are critical scaffolds in drug discovery due to their unique structure and bioactivity. The phase-transfer-catalysed asymmetric alkylation method offers a new pathway for synthesizing 2,2-disubstituted 1,4-benzoxazin-3-ones with high enantioselectivity, demonstrating the compound's utility in creating biologically active molecules (Pawliczek et al., 2018).
Anti-Inflammatory and COX-2 Inhibition
The benzoxazole scaffold has been identified as a novel anti-inflammatory agent, particularly through the synthesis of 2-(2-arylphenyl)benzoxazoles, which selectively inhibit COX-2, an enzyme targeted for its role in inflammation and pain. This finding underscores the potential of benzoxazole derivatives in developing new anti-inflammatory drugs (Seth et al., 2014).
Privileged Scaffold in Medicinal Chemistry
Benzoxazole and its derivatives are considered "privileged scaffolds" in medicinal chemistry due to their capacity to mimic phenol or catechol in a metabolically stable template. Their application ranges from analgesic, anti-inflammatory, antipsychotic, neuroprotective, to anticonvulsant compounds, showcasing the structural versatility and broad therapeutic potential of the benzoxazole core (Poupaert et al., 2005).
Domino Annulation Approaches for Synthesis
Copper-catalyzed domino annulation approaches facilitate the efficient synthesis of benzoxazoles, including the creation of compounds structurally related to "this compound." These methods underscore the compound's significance in synthesizing heterocycles, which are essential in various biological applications (Viirre et al., 2008).
Green Chemistry in Synthesis
The solvent-free synthesis of 1,2,3-triazole derivatives, involving reactions with benzoxazole intermediates, highlights the push towards more sustainable and greener chemical processes in the synthesis of complex molecules. This approach aligns with the broader goals of reducing hazardous solvent use and enhancing catalyst recyclability (Mukherjee et al., 2013).
Mechanism of Action
While the specific mechanism of action for 3-Benzyl-1,3-benzoxazol-2-one is not explicitly mentioned in the search results, benzoxazole derivatives have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, antioxidant, anti-inflammatory effects, and so on .
Safety and Hazards
Properties
IUPAC Name |
3-benzyl-1,3-benzoxazol-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11NO2/c16-14-15(10-11-6-2-1-3-7-11)12-8-4-5-9-13(12)17-14/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLCGDHFJQQKIBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3OC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
8.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24801428 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.